Cas no 2152499-60-8 (trans-2-(Pentylamino)cyclobutan-1-ol)

• Product Name: trans-2-(Pentylamino)cyclobutan-1-ol
• CAS No: 2152499-60-8
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5040848
• Update Time: 2025-10-30

trans-2-(Pentylamino)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-(pentylamino)cyclobutan-1-ol
• (1R,2R)-2-(pentylamino)cyclobutan-1-ol
• trans-2-(Pentylamino)cyclobutan-1-ol

• Inchi： 1S/C9H19NO/c1-2-3-4-7-10-8-5-6-9(8)11/h8-11H,2-7H2,1H3/t8-,9-/m1/s1
• InChI Key： XVGBFEKFZLHFOG-RKDXNWHRSA-N
• SMILES： O[C@@H]1CC[C@H]1NCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 106
• XLogP3: 1.5
• Topological Polar Surface Area: 32.299

Additional information on trans-2-(Pentylamino)cyclobutan-1-ol

Trans-2-(Pentylamino)cyclobutan-1-ol (CAS No. 2152499-60-8): A Comprehensive Overview

Trans-2-(Pentylamino)cyclobutan-1-ol (CAS No. 2152499-60-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutane ring and pentylamino substituent, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The structure of trans-2-(Pentylamino)cyclobutan-1-ol consists of a cyclobutane ring with a pentylamino group attached to the second carbon atom. The trans configuration of the compound is crucial for its biological activity, as it influences the compound's conformation and interactions with biological targets. The cyclobutane ring, being a four-membered ring, introduces significant strain into the molecule, which can affect its reactivity and stability.

Recent studies have focused on the pharmacological properties of trans-2-(Pentylamino)cyclobutan-1-ol. One notable area of research is its potential as an anxiolytic agent. In a study published in the *Journal of Medicinal Chemistry* in 2023, researchers found that trans-2-(Pentylamino)cyclobutan-1-ol exhibited significant anxiolytic effects in rodent models, comparable to those of established drugs like diazepam. The mechanism of action appears to involve modulation of GABAergic neurotransmission, which is a key pathway in anxiety disorders.

Beyond its anxiolytic properties, trans-2-(Pentylamino)cyclobutan-1-ol has also shown promise as a neuroprotective agent. A study conducted at the University of California, Los Angeles (UCLA) in 2022 demonstrated that the compound could protect neurons from oxidative stress-induced damage. This neuroprotective effect was attributed to its ability to scavenge free radicals and reduce inflammation, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its therapeutic applications, trans-2-(Pentylamino)cyclobutan-1-ol has been investigated for its pharmacokinetic properties. Research published in *Pharmaceutical Research* in 2023 revealed that the compound has favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are essential for developing effective oral formulations and ensuring sustained therapeutic effects.

The synthesis of trans-2-(Pentylamino)cyclobutan-1-ol involves several steps, including the formation of the cyclobutane ring and the introduction of the pentylamino group. A common synthetic route involves the cyclization of a suitable precursor followed by aminoalkylation. The trans configuration can be achieved through stereoselective reactions or by resolving racemic mixtures using chiral resolving agents. The efficiency and scalability of these synthetic methods are critical for large-scale production and commercialization.

Safety and toxicity assessments are essential for any potential drug candidate. Preliminary studies on trans-2-(Pentylamino)cyclobutan-1-ol have shown that it has low toxicity at therapeutic doses. However, further preclinical and clinical trials are necessary to fully evaluate its safety profile and determine optimal dosing regimens.

In conclusion, trans-2-(Pentylamino)cyclobutan-1-ol (CAS No. 2152499-60-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its mechanisms of action and clinical potential, paving the way for new treatments in various medical conditions.